Cas no 859192-81-7 (3-(4-methoxy-3-nitrophenyl)propanoic acid)

• Product Name: 3-(4-methoxy-3-nitrophenyl)propanoic acid
• CAS No: 859192-81-7
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4938237
• PubChem ID: 43523009
• Update Time: 2025-10-30

3-(4-methoxy-3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitrophenylpropanoic acid
• 2-(3-nitro-4-methoxyphenyl)propionic acid
• 2-(4-methoxy-3-nitro-phenyl)-propionic acid
• 3-(4-methoxy-3-nitrophenyl)propanoic acid

• Inchi： 1S/C10H11NO5/c1-6(10(12)13)7-3-4-9(16-2)8(5-7)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： GRBFYFXFCNQXLX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C(C(=O)O)C

Computed Properties

• Exact Mass: 225.06372245 g/mol
• Monoisotopic Mass: 225.06372245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4
• Molecular Weight: 225.20

Additional information on 3-(4-methoxy-3-nitrophenyl)propanoic acid

Recent Advances in the Study of 3-(4-Methoxy-3-Nitrophenyl)Propanoic Acid (CAS: 859192-81-7)

3-(4-Methoxy-3-nitrophenyl)propanoic acid (CAS: 859192-81-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 3-(4-methoxy-3-nitrophenyl)propanoic acid is its application in the synthesis of novel kinase inhibitors. Researchers have demonstrated that this compound serves as a versatile building block for the development of small-molecule inhibitors targeting specific kinases involved in cancer and inflammatory diseases. The compound's unique structural features, including the nitro and methoxy functional groups, contribute to its ability to interact with key amino acid residues in the kinase active site, thereby enhancing inhibitory potency.

In addition to its role in kinase inhibitor development, recent studies have explored the compound's potential as a precursor for the synthesis of fluorescent probes. These probes are designed to detect and quantify reactive oxygen species (ROS) in cellular environments, providing valuable insights into oxidative stress-related diseases. The nitrophenyl moiety of 3-(4-methoxy-3-nitrophenyl)propanoic acid is particularly useful in this context, as it can be readily modified to produce highly sensitive and selective fluorescent markers.

Another area of research has focused on the compound's pharmacokinetic properties. Preliminary studies indicate that 3-(4-methoxy-3-nitrophenyl)propanoic acid exhibits favorable absorption and distribution profiles, making it a promising candidate for further optimization. However, challenges remain in improving its metabolic stability and reducing potential off-target effects. Ongoing research aims to address these issues through structural modifications and the development of prodrug strategies.

Recent publications have also highlighted the compound's potential in the field of antimicrobial research. Derivatives of 3-(4-methoxy-3-nitrophenyl)propanoic acid have shown activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. These findings underscore the compound's versatility and its potential to contribute to the development of new antimicrobial agents.

In conclusion, 3-(4-methoxy-3-nitrophenyl)propanoic acid (CAS: 859192-81-7) continues to be a subject of intense research due to its diverse applications in drug discovery and chemical biology. Its role as a building block for kinase inhibitors, fluorescent probes, and antimicrobial agents highlights its importance in the field. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic potential.